Cas no 125356-52-7 ((1R,2R)-2-azidocycloheptan-1-ol)

• Product Name: (1R,2R)-2-azidocycloheptan-1-ol
• CAS No: 125356-52-7
• MF: C₇H₁₃N₃O
• MW: 155.197621107101
• CID: 5177817
• Update Time: 2025-06-22

(1R,2R)-2-azidocycloheptan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1R,2R)-2-azidocycloheptan-1-ol
• rac-(1R,2R)-2-azidocycloheptan-1-ol, trans
• (1R,2R)-2-Azido-1-cycloheptanol
• rac-(1R,2R)-2-azidocycloheptan-1-ol

• Inchi： 1S/C7H13N3O/c8-10-9-6-4-2-1-3-5-7(6)11/h6-7,11H,1-5H2/t6-,7-/m1/s1
• InChI Key： DXFAAMPAKSPSPV-RNFRBKRXSA-N
• SMILES： O[C@@H]1CCCCC[C@H]1N=[N+]=[N-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 165
• XLogP3: 2.3
• Topological Polar Surface Area: 34.6

Additional information on (1R,2R)-2-azidocycloheptan-1-ol

(1R,2R)-2-Azidocycloheptan-1-Ol: A Comprehensive Overview

The compound (1R,2R)-2-azidocycloheptan-1-ol with CAS No. 125356-52-7 is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines an azide group (-N₃) with a cycloheptanol framework, making it a valuable substrate for various chemical transformations and applications.

Recent studies have highlighted the potential of (1R,2R)-azidocycloheptanols in click chemistry reactions, particularly in the synthesis of bioactive molecules and advanced materials. The azide group is known for its reactivity in [3+2] cycloaddition reactions, such as the Huisgen cycloaddition, which has been extensively utilized in the development of novel pharmaceutical agents and polymer materials.

The stereochemistry of (1R,2R)-azidocycloheptanols plays a crucial role in determining its reactivity and selectivity in various reactions. Researchers have demonstrated that the specific configuration of this compound can influence the outcome of azide-based reactions, making it a valuable tool in asymmetric synthesis and enantioselective catalysis.

In terms of synthesis, (1R,2R)-azidocycloheptanols can be prepared through a variety of methods, including enzymatic resolutions and stereoselective reductions. Recent advancements in catalytic asymmetric hydrogenation have enabled the efficient production of this compound with high enantiomeric excess (ee), which is essential for its application in chiral recognition and drug discovery.

The applications of (1R,2R)-azidocycloheptanols extend beyond traditional organic synthesis. For instance, this compound has been employed as a building block in the construction of complex natural products and bioactive molecules. Its unique combination of functional groups makes it an ideal candidate for exploring novel chemical transformations and reaction mechanisms.

Moreover, (1R,2R)-azidocycloheptanol derivatives have shown promise in the field of materials science, particularly in the development of stimuli-responsive polymers and advanced coatings. The azide group's reactivity allows for the incorporation of this compound into polymer networks with tailored mechanical and thermal properties.

In conclusion, (1R,2R)-azidocycloheptanols with CAS No. 125356-52-7 represent a versatile class of compounds with diverse applications across multiple disciplines. As research continues to uncover new synthetic methods and functional applications for this compound, its significance in modern chemistry is expected to grow further.